Cas no 1005517-26-9 (3'-O-methyl-5'-hydroxydiplacone)

• Product Name: 3'-O-methyl-5'-hydroxydiplacone
• CAS No: 1005517-26-9
• MF: C₂₆H₃₀O₇
• MW: 454.512208461761
• CID: 2040242
• PubChem ID: 24824762
• Update Time: 2025-04-21

3'-O-methyl-5'-hydroxydiplacone Chemical and Physical Properties

Names and Identifiers

• 3'-O-methyl-5'-hydroxydiplacone
• 6-geranyl-4',5,5',7-tetrahydroxy-3'-methoxyflavanone
• 1005517-26-9
• BDBM50468223
• CS-0638925
• 3 inverted exclamation marka-Omethyl-5 inverted exclamation marka-hydroxydiplacone
• HY-N11137
• CHEMBL463675
• PD134522
• 3a?Omethyl-5a?hydroxydiplacone
• (2S)-2-(3,4-dihydroxy-5-methoxyphenyl)-6-((2E)-3,7-dimethylocta-2,6-dienyl)-5,7-dihydroxy-2,3-dihydrochromen-4-one
• (2S)-2-(3,4-dihydroxy-5-methoxyphenyl)-6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• DA-69932

• Inchi： 1S/C26H30O7/c1-14(2)6-5-7-15(3)8-9-17-18(27)12-22-24(25(17)30)19(28)13-21(33-22)16-10-20(29)26(31)23(11-16)32-4/h6,8,10-12,21,27,29-31H,5,7,9,13H2,1-4H3/b15-8+/t21-/m0/s1
• InChI Key： UKCODVXNYJFPIN-OMKLEDIQSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/CC/C=C(\C)/C)=C(C=2C(C[C@H]1C1C=C(C(=C(C=1)OC)O)O)=O)O)O

Computed Properties

• Exact Mass: 454.19915329g/mol
• Monoisotopic Mass: 454.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavanones